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molecular formula C10H7ClN2O2 B6328300 5-(2-Chlorophenyl)-(2,4)-dihydroxypyrimidine, 95% CAS No. 830346-36-6

5-(2-Chlorophenyl)-(2,4)-dihydroxypyrimidine, 95%

Cat. No. B6328300
CAS RN: 830346-36-6
M. Wt: 222.63 g/mol
InChI Key: ADQDHDPRJGUAIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07419983B2

Procedure details

To a mixture of methyl 2-(2-chlorophenyl)-3-(dimethylamino)acrylate 6b (0.26 g, 1.08 mmol), urea (0.2 g, 3.26 mmol) and NaI (0.49 g, 3.26 mmol) in acetonitrile (5 mL) was added TMSCl (0.41 mL, 3.26 mmol). The resulting mixture was refluxed for 16 hours, cooled to room temperature, and 1.0 M NaOH (8 mL) was added. The resultant solution was stirred for 20 hr, and acetonitrile was removed in vacuo. The aq. solution was washed with ether, cooled in ice bath, and neutralized with 1 N HCl (8 mL). The precipitate was filtered, washed with additional H2O, and dried to give 5-(2-chlorophenyl)pyrimidine-2,4(1H,3H)-dione 6c (0.16 g, 66%) as a white solid. MS (CI) m/z 222.9, 224.9 (MH+).
Name
methyl 2-(2-chlorophenyl)-3-(dimethylamino)acrylate
Quantity
0.26 g
Type
reactant
Reaction Step One
Name
urea
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
NaI
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
5 mL
Type
solvent
Reaction Step One
Name
TMSCl
Quantity
0.41 mL
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
8 mL
Type
reactant
Reaction Step Three
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
5-(2-chlorophenyl)pyrimidine-2,4(1H,3H)-dione
Yield
66%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=[CH:13]N(C)C)[C:9](OC)=[O:10].[NH2:17][C:18]([NH2:20])=[O:19].[Na+].[I-].C[Si](Cl)(C)C.[OH-].[Na+]>C(#N)C>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[C:9](=[O:10])[NH:17][C:18](=[O:19])[NH:20][CH:13]=1 |f:2.3,5.6|

Inputs

Step One
Name
methyl 2-(2-chlorophenyl)-3-(dimethylamino)acrylate
Quantity
0.26 g
Type
reactant
Smiles
ClC1=C(C=CC=C1)C(C(=O)OC)=CN(C)C
Name
urea
Quantity
0.2 g
Type
reactant
Smiles
NC(=O)N
Name
NaI
Quantity
0.49 g
Type
reactant
Smiles
[Na+].[I-]
Name
acetonitrile
Quantity
5 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
TMSCl
Quantity
0.41 mL
Type
reactant
Smiles
C[Si](C)(C)Cl
Step Three
Name
NaOH
Quantity
8 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Four
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was refluxed for 16 hours
Duration
16 h
CUSTOM
Type
CUSTOM
Details
acetonitrile was removed in vacuo
WASH
Type
WASH
Details
The aq. solution was washed with ether
TEMPERATURE
Type
TEMPERATURE
Details
cooled in ice bath
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered
WASH
Type
WASH
Details
washed with additional H2O
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
5-(2-chlorophenyl)pyrimidine-2,4(1H,3H)-dione
Type
product
Smiles
ClC1=C(C=CC=C1)C=1C(NC(NC1)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.16 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 66.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.